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Procalcitonin (PCT) Sample Stability: A
Technical Guide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of procalcitonin (PCT) samples

under various storage conditions. Adherence to proper sample handling and storage protocols

is critical for obtaining accurate and reproducible results in clinical and research settings.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the maximum time I can store whole blood samples at room temperature before

processing?

A1: It is recommended to process whole blood samples as soon as possible, ideally within 2-4

hours of collection.[1] While some studies show PCT is relatively stable in whole blood for up to

24 hours at room temperature, prolonged storage can lead to a decrease in PCT

concentrations.[2][3][4] For optimal results, separate serum or plasma from cells within 2 hours.

[5]

Q2: My samples were accidentally left at room temperature for 48 hours. Are they still viable for

PCT measurement?
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A2: Significant degradation of PCT can occur after 48 hours at room temperature, with a

reported decrease of up to 30%.[6] While a statistical model exists to potentially predict the

initial value, it is highly recommended to recollect the samples if possible to ensure data

accuracy.[6] If recollection is not feasible, the significant loss of PCT should be noted as a

limitation in your study.

Q3: I need to ship my samples to another facility. What is the best way to maintain sample

integrity?

A3: For shipping, it is best to freeze the separated serum or plasma samples at -20°C or lower.

[5][7] Ensure the samples are properly aliquoted to avoid repeated freeze-thaw cycles.[7][8]

Ship the samples on dry ice to maintain a frozen state throughout transit.

Q4: How many times can I freeze and thaw my PCT samples?

A4: Studies have shown that up to three freeze-thaw cycles do not significantly impact PCT

concentrations.[4][9] However, to minimize any potential degradation, it is best practice to

aliquot samples into smaller volumes before freezing if multiple analyses are anticipated.[7][8]

Q5: Is there a difference in PCT stability between serum and plasma?

A5: PCT is generally stable in both serum and plasma (EDTA or heparin).[2][10][11] While

some studies have noted minor differences in concentrations between sample types, these are

not typically considered clinically significant.[4][9] For longitudinal monitoring of a patient, it is

crucial to use the same sample type consistently.[2]

Data on Procalcitonin Sample Stability
The following tables summarize the stability of procalcitonin in various sample types under

different storage conditions.

Table 1: Stability of Procalcitonin in Plasma (EDTA)
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Storage
Temperature

Duration

Percent Decrease
in PCT
Concentration
(Mean)

Reference

Room Temperature

(25°C)
3 hours 6.4% [9]

Room Temperature

(25°C)
24 hours 12.3% [9]

Refrigerated (4°C) 3 hours 4.6% [9]

Refrigerated (4°C) 24 hours 6.3% [9]

Table 2: General Stability of Procalcitonin in Serum and Plasma

Storage
Temperature

Duration Stability Reference

Room Temperature Up to 24 hours Stable [2][5][12]

Room Temperature 48 hours
Noticeable decrease

(~30%)
[6]

Refrigerated (2-8°C) Up to 3 days Stable [2]

Refrigerated (2-8°C) Up to 48 hours Stable [5]

Frozen (-20°C)
Up to 30 days

(Plasma)
Stable [7]

Frozen (-20°C)
Up to 2 months

(Plasma)
Stable [2]

Frozen (-20°C)
Up to 6 months

(Serum)
Stable [2]

Frozen (-20°C) Up to 1 year Stable [5]

Deep-Frozen 3-5 years
Modest decline

(~10%)
[3][13]
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Experimental Protocols
The data presented above are derived from studies employing various methodologies. A

general experimental workflow for assessing PCT stability is outlined below.

1. Sample Collection and Processing:

Blood is drawn from subjects via venipuncture.

For serum, blood is collected in tubes without anticoagulants and allowed to clot at room

temperature.

For plasma, blood is collected in tubes containing an anticoagulant such as EDTA or lithium

heparin.[9][12]

Serum or plasma is separated from the cellular components by centrifugation, typically within

2 hours of collection.[1][5]

2. Baseline Measurement:

An initial PCT measurement is performed immediately after sample processing to establish a

baseline (T=0) concentration.

3. Sample Storage:

Aliquots of the serum or plasma are stored under various conditions, including:

Room temperature (e.g., 25°C)[9]

Refrigeration (e.g., 4°C or 2-8°C)[2][9]

Freezing (e.g., -20°C)[2][7]

Samples are stored for different durations (e.g., 3 hours, 24 hours, 3 days, etc.).[2][9]

4. PCT Measurement at Different Time Points:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://d-nb.info/1207657123/34
https://www.labcorp.com/tests/164750/procalcitonin
https://bronsonlab.testcatalog.org/show/PCT-or-LAB2252
https://ltd.aruplab.com/Tests/Pub/0020763
https://d-nb.info/1207657123/34
https://bioactiva.com/pub/media/sebwite/productdownloads//p/r/procalcitonin_-_gl401pc_rev_02.pdf
https://d-nb.info/1207657123/34
https://bioactiva.com/pub/media/sebwite/productdownloads//p/r/procalcitonin_-_gl401pc_rev_02.pdf
https://www.monobind.com/core/media/media.nl?id=1037364&c=445858&h=vme20DyqKjnu_htu6bNncTaoBF8uVgxgMiNlwoG8AQhGGEa3&_xt=.pdf
https://bioactiva.com/pub/media/sebwite/productdownloads//p/r/procalcitonin_-_gl401pc_rev_02.pdf
https://d-nb.info/1207657123/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At the end of each storage period, the PCT concentration in the respective aliquots is

measured.

The PCT levels are then compared to the baseline measurement to determine the

percentage of degradation or change.

5. Analytical Methods:

The concentration of PCT is determined using automated immunoassays, such as Kryptor or

VIDAS systems.[13]

Workflow for Ensuring PCT Sample Stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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